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Compound of Interest

Compound Name: 2-Methylthiazole

Cat. No.: B1294427

An In-depth Technical Guide to 2-Methylthiazole

CAS Number: 3581-87-1

This technical guide provides a comprehensive overview of 2-Methylthiazole, a heterocyclic
organic compound with significant applications in research and industry. Designed for
researchers, scientists, and drug development professionals, this document details its chemical
and physical properties, experimental protocols for its synthesis and analysis, and its role as a
key building block in the development of biologically active molecules.

Chemical and Physical Properties

2-Methylthiazole is a colorless to pale yellow liquid characterized by a pungent, sulfur-like
odor.[1][2] Its fundamental properties are summarized in the tables below.
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Property Value Reference(s)
CAS Number 3581-87-1 [1]

Molecular Formula CaHsNS [3114]
Molecular Weight 99.15 g/mol [11[3]
Appearance C.:ok')rless to pale yellow clear (2]

liquid

Odor Pungent, sulfur-like [2]

Property Value Reference(s)
Melting Point -24 °C [1]

Boiling Point 129 °C [1]

Density 1.11 g/cm3 [1]

Refractive Index (n20D) 1.52 [1]

Flash Point 28.89 °C [5]

Water Solubility Miscible [2]

Spectral Data

Technique Data Reference(s)
1H NMR Spectra available [6]

13C NMR Spectra available [7]

Mass Spectrometry (GC-MS) Spectra available [3]

Infrared Spectroscopy (IR) Spectra available [6]

Experimental Protocols
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Synthesis of 2-Methylthiazole via Hantzsch Thiazole
Synthesis

The Hantzsch thiazole synthesis is a classic and versatile method for the preparation of
thiazole derivatives.[8] This protocol is an adaptation for the synthesis of 2-Methylthiazole.

Materials and Reagents:

Thioacetamide

e Chloroacetone

» Ethanol

¢ Sodium bicarbonate solution (5%)
» Dichloromethane

e Anhydrous magnesium sulfate
» Round-bottom flask

e Reflux condenser

e Stirring apparatus

e Separatory funnel

» Rotary evaporator
Procedure:

 In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve
thioacetamide (1.0 equivalent) in ethanol.

o Slowly add chloroacetone (1.0 equivalent) to the solution. An exothermic reaction may be
observed.[9]
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e Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress
by Thin Layer Chromatography (TLC).

» After completion, cool the mixture to room temperature and neutralize with a 5% sodium
bicarbonate solution.

» Extract the product with dichloromethane (3 x 50 mL).
o Combine the organic layers and dry over anhydrous magnesium sulfate.

« Filter the drying agent and remove the solvent under reduced pressure using a rotary
evaporator to yield crude 2-Methylthiazole.

Purification by Distillation

The crude 2-Methylthiazole can be purified by fractional distillation under reduced pressure to
obtain a high-purity product.

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS is a suitable method for the analysis of 2-Methylthiazole, providing both qualitative
and quantitative information.[10]

Typical GC Conditions:

Column: HP-5 (or equivalent), 30 m x 0.32 mm, 0.25 pm film thickness[11]

Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1.5 mL/min)[11]

Injector Temperature: 250 °C[11]

Oven Temperature Program: Initial temperature of 100 °C (hold for 2 min), ramp at 10 °C/min
to 250 °C (hold for 5 min)[11]

Detector: Mass Spectrometer

High-Performance Liquid Chromatography (HPLC):
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HPLC can also be employed for the analysis of 2-Methylthiazole and its derivatives.[12] A
reverse-phase C18 column with a mobile phase consisting of an acetonitrile/water gradient is a
common starting point.

Role in Drug Development and Biological Systems

2-Methylthiazole itself is not typically a biologically active end-product in drug development.
Instead, it serves as a crucial and versatile building block, or intermediate, for the synthesis of
more complex, biologically active molecules.[1][13] The thiazole ring is a privileged structure in
medicinal chemistry, appearing in a wide range of FDA-approved drugs.[6]

Derivatives of 2-Methylthiazole, particularly 2-aminothiazoles and benzothiazoles, have been
extensively studied for their therapeutic potential in various diseases, including:

o Cancer: Thiazole derivatives have been shown to inhibit various protein kinases involved in
cancer cell proliferation and survival, such as EGFR, PISK/Akt/mTOR, JAK/STAT, and
ERK/MAPK signaling pathways.[14][15]

o Inflammation: Certain 5-methylthiazole derivatives have demonstrated anti-inflammatory
properties by selectively inhibiting cyclooxygenase-1 (COX-1).[16]

 Infectious Diseases: The thiazole scaffold is a core component of some antifungal agents.[1]

While 2-Methylthiazole is a precursor, a study on mycothiazole (a related thiazole-containing
compound) has shown direct effects on mitochondrial function by inhibiting the electron
transport chain complex 1.[17] This suggests that while 2-Methylthiazole is primarily a
synthetic intermediate, the thiazole moiety it provides is fundamental to the biological activity of
the final drug candidates.

Visualizations
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Caption: Workflow for the Synthesis and Purification of 2-Methylthiazole.
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Caption: General Analytical Workflow for 2-Methylthiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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